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Compound of Interest

Compound Name: GLYCOLURIL, 3a,6a-DIPHENYL-

Cat. No.: B120682 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3a,6a-DIPHENYL-GLYCOLURIL (CAS

No. 5157-15-3). The following procedures and data are designed to ensure safe handling,

operation, and disposal in a laboratory setting.

Hazard Identification and Classification
3a,6a-DIPHENYL-GLYCOLURIL is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

To the best of current knowledge, the toxicological properties of this material have not been

thoroughly investigated.[2] It is prudent to handle it with the care required for a potentially

hazardous substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks of dermal, ocular, and respiratory

exposure. The following table summarizes the required PPE for handling 3a,6a-DIPHENYL-

GLYCOLURIL.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear compatible chemical-

resistant gloves. Nitrile gloves

are suitable for incidental

contact with powders, but

should be changed

immediately upon

contamination.[2] For

prolonged contact or when in

solution with aromatic solvents,

consider gloves with higher

resistance to aromatic

hydrocarbons.[3][4]

Prevents skin irritation and

potential absorption.[1]

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA.[2] A face shield may be

necessary if there is a splash

hazard.

Protects against serious eye

irritation from dust or splashes.

[1]

Skin and Body Protection

Wear a lab coat and clothing

that fully covers the arms and

legs.[2]

Provides a barrier against

accidental skin contact with the

powder.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[2] For

powdered substances, a

combination cartridge with an

Organic Vapor (black) and a

P100 particulate filter

(magenta) is recommended.[5]

[6][7]

Protects against respiratory

irritation from inhaling the fine

powder.[1]
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Adherence to a strict operational workflow is paramount to ensure safety and minimize

contamination. All handling of 3a,6a-DIPHENYL-GLYCOLURIL powder should be conducted in

a designated area, preferably within a chemical fume hood or a ventilated balance enclosure to

control airborne dust.[1][8]
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Workflow for Handling 3a,6a-DIPHENYL-GLYCOLURIL

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare designated work area in fume hood

Assemble all necessary equipment

Carefully weigh the required amount of powder

Begin Experiment

Keep container tightly closed when not in use

Prepare solution or perform reaction

Decontaminate work surfaces and equipment

Complete Experiment

Segregate and label chemical waste

Dispose of waste in an approved waste disposal plant

Remove PPE and wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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